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Introduction

Salgam, a traditional Turkish fermented beverage, is produced through the lactic acid
fermentation of black carrot, turnip, bulgur flour, rock salt, and water.[1][2] The fermentation
process is traditionally spontaneous, relying on the natural microflora of the raw materials.[3]
This can lead to variability in product quality and safety.[4] The use of defined starter cultures
offers a method to control the fermentation process, ensuring consistent product
characteristics, improving safety, and potentially enhancing the probiotic and functional
properties of the beverage.[5][6] These notes provide detailed protocols for the application of
starter cultures in controlled salgam fermentation, based on published research.

Microbial Ecology of Salgam Fermentation

The fermentation of salgam is a complex process involving a succession of various lactic acid
bacteria (LAB) and yeasts. The dominant LAB species typically include Lactiplantibacillus
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plantarum, Lacticaseibacillus paracasei, Lacticaseibacillus casei, and Levilactobacillus brevis.
[3][7] Yeasts such as Saccharomyces cerevisiae, Pichia kudriavzevii, and Galactomyces
candidum are also frequently present and contribute to the sensory profile of the final product.

[8]°]

Selection of Potential Starter Cultures

The selection of appropriate starter cultures is critical for achieving desired product attributes.
Autochthonous strains isolated from high-quality, traditionally produced salgam are often
preferred as they are well-adapted to the fermentation conditions.[4][10] Key criteria for starter
culture selection include:

Acidification rate: Rapid production of lactic acid to lower the pH and inhibit spoilage and
pathogenic microorganisms.[5]

Flavor and aroma production: Contribution to the typical sensory profile of salgam.

Probiotic potential: Strains with documented health benefits.

Technological properties: Salt tolerance and growth at relevant fermentation temperatures.
[10]

Several studies have identified promising starter culture candidates. Tanguler and Erten (2013)
found that Lb. plantarum, Lb. fermentum, and Lb. paracasei subsp. paracasei 2 showed
potential as starter cultures for salgam production.[10] Another study highlighted the
technological significance of Pichia kudriavzevii strains as potential yeast starters.[8]

Experimental Protocols
Protocol 1: Traditional Salgam Fermentation (Control)

This protocol outlines the traditional two-stage fermentation process, which serves as a
baseline for comparison with starter culture-controlled fermentations.[11]

Materials:

o Black carrots
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e Turnips

e Bulgur flour

e Rock salt

e Sourdough (from previous fermentation or baker's yeast)[12][13]
» Potable water

» Fermentation vessels

Procedure:

o First Fermentation (Sourdough Fermentation):

1. Prepare a dough by mixing bulgur flour (3%), rock salt (0.2%), sourdough (0.2%), and a
sufficient amount of water.[11]

2. Allow the dough to ferment at room temperature (approximately 25°C) for 3-5 days. This
step enriches the lactic acid bacteria.[3][14]

3. After fermentation, extract the liquid from the dough. This liquid will be used in the second
fermentation.

e Second Fermentation (Main Fermentation):
1. Wash and slice the black carrots (10-20%) and turnips (1-2%).[3]

2. In a clean fermentation vessel, combine the sliced carrots and turnips with the liquid
extract from the first fermentation.

3. Add rock salt (1-2%) and top up with water.[3]

4. Allow the main fermentation to proceed for 3-10 days at a temperature between 10-35°C.

[3]
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Protocol 2: Controlled Salgam Fermentation with Starter
Cultures

This protocol describes the direct fermentation method using selected starter cultures, which
offers better control and a shorter fermentation time.[13][15]

Materials:

Black carrots

e Turnips

» Bulgur flour

e Rock salt

o Selected starter cultures (e.g., Lactiplantibacillus plantarum, Lacticaseibacillus paracasei)

o Potable water

¢ Fermentation vessels

Procedure:

e Preparation of Raw Materials:

1. Wash and slice the black carrots (e.g., 150 g/L) and turnips (e.g., 10 g/L).[13]

¢ Inoculation and Fermentation:

1. In a fermentation vessel, combine the sliced black carrots, turnips, bulgur flour (e.g., 30
g/L), and rock salt (e.g., 12 g/L).[12][13]

2. Add potable water to the desired volume.

3. Inoculate the mixture with the selected starter cultures at a concentration of approximately
5% (v/v) or as recommended by the supplier.[13]
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4. Ferment at a controlled temperature (e.g., 25°C) for 6-8 days.[12][15]

e Monitoring the Fermentation:

1. Periodically measure the pH, total acidity, and microbial counts (LAB and yeast) to monitor
the progress of the fermentation.

Data Presentation

The following tables summarize quantitative data from studies on salgam fermentation,
providing a basis for comparison between traditional and controlled methods.

Table 1: Microbial Counts during Salgam Fermentation

Lactic Acid
Fermentation Stage Bacteria (log Yeast (log cfu/mL) Reference
cfu/mL)
Beginning of
Fermentation
Traditional (25°C) 10.06 7.15-7.80 [3]
Traditional (35°C) 10.06 6.65 [3]
With Lb. plantarum 9.40 - 9.16 (during [10]
starter fermentation)
End of Fermentation
Traditional (25°C) 11.78 6.76 - 7.66 [3]
Traditional (35°C) 11.14 7.17 [3]
With various LAB
7.43-7.74 6.96 - 7.50 [3]

starters

Table 2: Physicochemical Parameters of Salgam at the End of Fermentation
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Direct Method with

Parameter Traditional Method Reference
Starters
pH 3.28-3.48 3.42 - 3.55 [3]
Total Acidity (g/L as
) ) 6.54 - 7.25 6.33-9.22 [3]
lactic acid)
Lactic Acid (mg/L) 2.66-4.74 [3]
Acetic Acid (mg/L) 0.345-1.19 [3]
Ethanol (g/L) 0.79-5.03 [3]

Visualization of Workflows
Traditional Two-Stage Fermentation Workflow
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Caption: Workflow of the traditional two-stage salgam fermentation process.

Controlled Direct Fermentation Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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